Cas no 799283-93-5 (1-(5-Bromopyrimidin-2-yl)piperidine-3-carboxylic acid)

• Product Name: 1-(5-Bromopyrimidin-2-yl)piperidine-3-carboxylic acid
• CAS No: 799283-93-5
• MF: C₁₀H₁₂BrN₃O₂
• MW: 286.12518119812
• MDL: MFCD03426071
• CID: 561985
• PubChem ID: 2761042
• Update Time: 2025-10-30

1-(5-Bromopyrimidin-2-yl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromopyrimidin-2-yl)piperidine-3-carboxylic acid
• 3-Piperidinecarboxylicacid, 1-(5-bromo-2-pyrimidinyl)-
• 1-(5-Bromopyrimidine-2-yl)piperidine-3-carboxylic acid
• AB14765
• AC1MC41N
• Ambpe2006401
• CTK2H6852
• MolPort-000-159-564
• SureCN3885440
• 1-(5-Bromo-2-pyrimidinyl)-3-piperidinecarboxylic acid (ACI)
• CS-0207384
• A864784
• SCHEMBL3885440
• 1-(5-Bromopyrimidin-2-yl)piperidine-3-carboxylicacid
• 799283-93-5
• 1-(5-BROMO-2-PYRIMIDINYL)-3-PIPERIDINECARBOXYLIC ACID
• AKOS015834671
• ZGB28393
• MFCD03426071
• 1-(5-bromo-pyrimidin-2-yl)piperidine-3-carboxylic acid
• PS-5974
• DTXSID70375499
• 1-(5-bromo-pyrimidin-2-yl)-piperidine-3-carboxylic acid
• FT-0647277
• G72686

• MDL： MFCD03426071
• Inchi： 1S/C10H12BrN3O2/c11-8-4-12-10(13-5-8)14-3-1-2-7(6-14)9(15)16/h4-5,7H,1-3,6H2,(H,15,16)
• InChI Key： UTUXFIHDAKRGAT-UHFFFAOYSA-N
• SMILES： O=C(C1CCCN(C2N=CC(Br)=CN=2)C1)O

Computed Properties

• Exact Mass: 285.01129g/mol
• Monoisotopic Mass: 285.01129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• Melting Point: 191-193

1-(5-Bromopyrimidin-2-yl)piperidine-3-carboxylic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-(5-Bromopyrimidin-2-yl)piperidine-3-carboxylic acid

Latest Research Insights on 1-(5-Bromopyrimidin-2-yl)piperidine-3-carboxylic acid (CAS: 799283-93-5)

1-(5-Bromopyrimidin-2-yl)piperidine-3-carboxylic acid (CAS: 799283-93-5) has emerged as a critical intermediate in the synthesis of novel pharmaceutical compounds, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies highlight its role in modulating key biological pathways, making it a compound of significant interest in drug discovery and development.

Recent research has focused on the structural optimization of 1-(5-Bromopyrimidin-2-yl)piperidine-3-carboxylic acid to enhance its binding affinity and selectivity towards specific kinase targets. Computational modeling and in vitro assays have demonstrated its potential in inhibiting aberrant signaling pathways associated with cancer and inflammatory diseases. These findings underscore its versatility as a scaffold for designing next-generation therapeutics.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 1-(5-Bromopyrimidin-2-yl)piperidine-3-carboxylic acid as a precursor to develop potent and selective inhibitors of the PI3K/AKT/mTOR pathway, a critical signaling cascade in oncology. The study reported significant anti-proliferative effects in cancer cell lines, with improved pharmacokinetic profiles compared to earlier analogs.

Another notable application of this compound is its incorporation into PROTAC (Proteolysis Targeting Chimeras) molecules. A recent Nature Communications article detailed its use in designing bifunctional molecules that degrade oncogenic proteins, offering a promising strategy for overcoming drug resistance in cancer therapy. The study highlighted the compound's stability and reactivity, which are essential for efficient PROTAC assembly.

Ongoing clinical trials are exploring derivatives of 1-(5-Bromopyrimidin-2-yl)piperidine-3-carboxylic acid in combination therapies for solid tumors and hematological malignancies. Preliminary data suggest synergistic effects with immune checkpoint inhibitors, opening new avenues for combination regimens in precision medicine.

Future research directions include further exploration of its applications in neurodegenerative diseases and infectious diseases, leveraging its unique chemical properties to address unmet medical needs. The compound's potential for CNS penetration is currently under investigation, with promising early results in preclinical models of Alzheimer's disease.